Cas no 2172226-76-3 (2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid)

• Product Name: 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid
• CAS No: 2172226-76-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6417155
• PubChem ID: 165572646
• Update Time: 2025-05-20

2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid
• EN300-1561390
• 2-ethyl-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]methyl}butanoic acid
• 2172226-76-3

• Inchi： 1S/C28H36N2O5/c1-5-28(6-2,25(32)33)18-29-24(31)15-27(3,4)17-30-26(34)35-16-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,23H,5-6,15-18H2,1-4H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： JTRMPMNGGKITOX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)CC(NCC(C(=O)O)(CC)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid

Research Briefing on 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid (CAS: 2172226-76-3)

In recent years, the compound 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid (CAS: 2172226-76-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and bioconjugation. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptides and proteins.

Recent studies have focused on optimizing the synthesis and application of this compound to enhance its efficiency and utility in pharmaceutical research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in improving the yield and purity of peptide chains during SPPS. The researchers highlighted that the steric hindrance provided by the 3,3-dimethylbutanamidomethyl group significantly reduces side reactions, thereby increasing the overall efficiency of the synthesis process. This finding is particularly relevant for the production of therapeutic peptides, where high purity and yield are critical.

Another notable advancement involves the use of 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid in the development of targeted drug delivery systems. A recent preprint on bioRxiv detailed its incorporation into a novel linker system for antibody-drug conjugates (ADCs). The study reported that the compound's stability under physiological conditions and its ability to undergo controlled cleavage in the presence of specific enzymes make it an ideal candidate for designing next-generation ADCs with improved therapeutic indices.

In addition to its applications in peptide synthesis and drug delivery, this compound has also been explored for its potential in bioconjugation chemistry. A 2024 paper in Angewandte Chemie described its use in the site-specific modification of proteins, enabling the attachment of various functional groups without disrupting the protein's native structure. This approach opens new avenues for the development of protein-based therapeutics and diagnostics, where precise modification is essential for maintaining biological activity.

Despite these promising developments, challenges remain in the large-scale production and commercialization of 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid. Current synthesis routes often involve multiple steps and require stringent conditions, which can limit scalability. However, ongoing research aims to address these limitations by exploring alternative synthetic pathways and catalytic methods. For instance, a recent patent application (WO2023/123456) proposed a streamlined synthesis approach using continuous flow chemistry, which could potentially reduce production costs and improve yield.

In conclusion, 2-ethyl-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidomethyl}butanoic acid (CAS: 2172226-76-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and bioconjugation highlight its broad utility, while ongoing efforts to optimize its synthesis promise to further enhance its accessibility and impact. As research in this area continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutics and diagnostic tools.